Cas no 2172203-62-0 (1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-2-methylpiperidine-3-carboxylic acid)
1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-2-methylpiperidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-2-methylpiperidine-3-carboxylic acid
- EN300-1513032
- 2172203-62-0
- 1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-2-methylpiperidine-3-carboxylic acid
-
- Inchi: 1S/C28H34N2O5/c1-3-19(15-26(31)30-14-8-13-20(18(30)2)27(32)33)16-29-28(34)35-17-25-23-11-6-4-9-21(23)22-10-5-7-12-24(22)25/h4-7,9-12,18-20,25H,3,8,13-17H2,1-2H3,(H,29,34)(H,32,33)
- InChI Key: XAZLNMYBRPJRNF-UHFFFAOYSA-N
- SMILES: O=C(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC)N1CCCC(C(=O)O)C1C
Computed Properties
- Exact Mass: 478.24677219g/mol
- Monoisotopic Mass: 478.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 736
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 95.9Ų
1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-2-methylpiperidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1513032-1.0g |
1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-2-methylpiperidine-3-carboxylic acid |
2172203-62-0 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1513032-50mg |
1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-2-methylpiperidine-3-carboxylic acid |
2172203-62-0 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1513032-100mg |
1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-2-methylpiperidine-3-carboxylic acid |
2172203-62-0 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1513032-250mg |
1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-2-methylpiperidine-3-carboxylic acid |
2172203-62-0 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1513032-500mg |
1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-2-methylpiperidine-3-carboxylic acid |
2172203-62-0 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1513032-1000mg |
1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-2-methylpiperidine-3-carboxylic acid |
2172203-62-0 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1513032-2500mg |
1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-2-methylpiperidine-3-carboxylic acid |
2172203-62-0 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1513032-5000mg |
1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-2-methylpiperidine-3-carboxylic acid |
2172203-62-0 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1513032-10000mg |
1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-2-methylpiperidine-3-carboxylic acid |
2172203-62-0 | 10000mg |
$14487.0 | 2023-09-27 |
1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-2-methylpiperidine-3-carboxylic acid Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-2-methylpiperidine-3-carboxylic acid
Introduction to 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-2-methylpiperidine-3-carboxylic acid (CAS No. 2172203-62-0)
1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-2-methylpiperidine-3-carboxylic acid (CAS No. 2172203-62-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group, a methylpiperidine ring, and a carboxylic acid functional group. These structural elements contribute to its potential applications in various biological and therapeutic contexts.
The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal and high selectivity. In the context of 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-2-methylpiperidine-3-carboxylic acid, the Fmoc group serves to protect the amino functionality during synthesis, ensuring that the desired product can be formed with high purity and yield. This is particularly important in the development of complex molecules for drug discovery and development.
The methylpiperidine ring is another key structural feature of this compound. Piperidine derivatives are known for their diverse biological activities, including their ability to modulate various receptors and enzymes. The presence of the methyl group on the piperidine ring can influence the compound's conformational flexibility and binding affinity, making it a valuable scaffold for designing novel therapeutic agents.
The carboxylic acid functional group at the C3 position of the piperidine ring adds further versatility to this compound. Carboxylic acids are common in many biologically active molecules, and they can participate in various chemical reactions, such as esterification and amidation. These reactions are crucial for the synthesis of prodrugs, which can improve the pharmacokinetic properties of a drug, such as solubility and bioavailability.
Recent research has highlighted the potential of compounds like 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-2-methylpiperidine-3-carboxylic acid in various therapeutic areas. For instance, studies have shown that piperidine derivatives can exhibit potent anti-inflammatory and analgesic properties, making them promising candidates for treating conditions such as arthritis and chronic pain. Additionally, these compounds have been explored for their potential in neurodegenerative diseases, where they may help to protect neurons from oxidative stress and inflammation.
In the context of drug discovery, the ability to synthesize and modify complex molecules like 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-2-methylpiperidine-3-carboxylic acid is crucial for optimizing their pharmacological profiles. High-throughput screening techniques and computational methods are often employed to identify lead compounds with desired biological activities. Once identified, these leads can be further optimized through structure-activity relationship (SAR) studies to enhance their potency, selectivity, and safety.
The synthesis of 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-2-methylpiperidine-3-carboxylic acid typically involves several steps, including the protection of functional groups, coupling reactions, and deprotection. Advanced synthetic strategies, such as solid-phase peptide synthesis (SPPS) and flow chemistry, have been developed to streamline these processes and improve efficiency. These methods not only reduce reaction times but also minimize side reactions and impurities, leading to higher yields of pure product.
Clinical trials are an essential part of the drug development process, and compounds like 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-2-methylpiperidine-3-carboxylic acid must undergo rigorous testing to ensure their safety and efficacy in humans. Preclinical studies often involve in vitro assays to evaluate cytotoxicity, enzyme inhibition, and receptor binding affinity. In vivo studies using animal models can provide valuable insights into pharmacokinetics (PK) and pharmacodynamics (PD), helping researchers to predict how the compound will behave in human subjects.
Beyond its potential therapeutic applications, 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-2-methylpiperidine-3-carboxylic acid also holds promise as a tool for basic research. Its unique structure makes it an excellent candidate for studying protein-protein interactions, enzyme mechanisms, and other fundamental biological processes. By understanding how this compound interacts with various biomolecules, researchers can gain new insights into disease mechanisms and develop more targeted therapeutic strategies.
In conclusion, 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-2-methylpiperidine-3-carboxylic acid (CAS No. 2172203-62-0) is a multifaceted compound with significant potential in both research and development contexts. Its unique structural features make it a valuable tool for exploring new therapeutic avenues and advancing our understanding of complex biological systems. As research in this area continues to evolve, it is likely that we will see more innovative applications of this compound in the coming years.
2172203-62-0 (1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-2-methylpiperidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)